3-(dimethylamino)-N-(diphenylmethyl)benzamide

• IUPAC Name: N-benzhydryl-3-(dimethylamino)benzamide
• InChI: InChI=1S/C22H22N2O/c1-24(2)20-15-9-14-19(16-20)22(25)23-21(17-10-5-3-6-11-17)18-12-7-4-8-13-18/h3-16,21H,1-2H3,(H,23,25)
• InChI Key: KQCYGVUXUDXVEO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol

Description

3-(dimethylamino)-N-(diphenylmethyl)benzamide, also known as Dibenzylamine or DBA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. DBA is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic chemistry.

Mechanism of Action

The mechanism of action of DBA is not fully understood, but it is believed to act as a nucleophile in organic chemistry reactions. DBA can also act as a Lewis base, which makes it useful in certain organic chemistry reactions.
Biochemical and Physiological Effects:
DBA has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is not known to have any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBA in lab experiments is its versatility in organic chemistry reactions. It can be used as a reagent in a wide range of reactions, making it a valuable tool for organic chemists. However, one limitation is that it can be difficult to handle and store, as it is sensitive to moisture and can react with other chemicals.

Future Directions

There are several potential future directions for research on DBA, including the development of new synthetic methods for its production, the study of its potential applications in the pharmaceutical industry, and the investigation of its potential use in catalysis and other organic chemistry reactions.
In conclusion, DBA is a versatile and useful chemical compound that has many potential applications in organic chemistry. Its unique properties make it a valuable tool for organic chemists, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

DBA can be synthesized through several methods, including the reaction of benzyl chloride with dimethylamine in the presence of a base, or the reaction of benzylamine with benzyl chloride. The most commonly used method involves the reaction of benzyl chloride with dimethylamine in the presence of a base such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

DBA has been extensively studied for its potential applications in organic chemistry, particularly in the synthesis of various organic compounds. It is commonly used as a reagent in organic chemistry reactions, including the synthesis of amides, esters, and other organic compounds.